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Compound Focus: Dodemorph acetate

CAS No.: 31717-87-0

Cat. No.: S569962

Understanding Dodemorph Acetate

Dodemorph acetate is a systemic morpholine fungicide with protective and curative action, primarily used
to control powdery mildew, rusts, and leaf spots in crops and ornamentals [1]. Its persistence in the field can

be influenced by its physicochemical properties [1]:

Property Value Implication for Field Persistence

Water Solubility 746 mg/L (at Moderate mobility and potential for leaching.
20°C, pH 7) [1]

Vapour Pressure 12 mPa (at 20°C)  High volatility; significant risk of loss from treated
[1] surfaces, reducing persistence.

Octanol-Water Partition 4.23 [1] High; indicates strong potential for adsorption to

Coefficient (Log P) soil organic matter.

A key challenge is its high vapour pressure, which can lead to rapid volatilization after application [1]. The

primary strategy to enhance persistence is to reduce this volatilization loss.
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Strategies to Enhance Persistence

Formulation Optimization

Advanced formulations can improve deposition, reduce degradation, and control release. The market offers

several formulation types [2]:

Formulation Type Key Characteristics Pros & Cons for Enhancing Persistence

| Liquid (e.g., Emulsifiable Concentrates) [2] [1] | High solubility, rapid action, foliar application. | Pres:
Good coverage, fast action. Cons: Higher potential for volatilization and wash-off. | | Wettable Powder [2] |
Powder mixed with water for application. | Pros: Lower volatility risk than liquids, good stability. Cons:
Can be prone to wash-off if not rainfast. | | Granules [2] | For soil or seed treatment. | Pros: Controlled

release, protects from UV and wind, reduces operator exposure. Cons: Not for foliar diseases. |

For enhancing persistence, consider:

e Developing microencapsulated formulations to control release rate and protect the active
ingredient from environmental degradation [2].
¢ Using granular formulations for soil-borne diseases provides sustained, long-lasting control [2].

Application Method and Timing

The mode of application significantly impacts efficacy and longevity [2]:

Mode of Application Usage Context Pros & Cons for Enhancing Persistence

| Foliar Spray [2] | Most common; direct contact with foliar pathogens. | Pros: Direct, uniform coverage.
Cons: Most exposed to UV, rain, and volatilization. | | Soil Treatment [2] | Applied to soil; targets root/stem
pathogens. | Pros: More stable environment; lower degradation; granules ideal for this method. | | Seed
Treatment [2] | Coating seeds; protects seedlings. | Pros: Protects during vulnerable stages; localized

application. |
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To maximize persistence:

¢ Apply during cool, calm hours (early morning or late evening) to minimize volatilization and UV
degradation.

¢ Incorporate into soil if target diseases are soil-borne, as the soil environment offers more protection
than leaf surfaces.

Analytical Method for Monitoring Persistence

To evaluate the success of your enhancement strategies, you need a reliable method to quantify dodemorph
acetate residues in various matrices. A modified QuEChERS method combined with UHPLC-MS/MS is

recommended [3].

Detailed Protocol: QUEChERS-UHPLC-MS/MS for Dodemorph
Acetate

This protocol is adapted from a method for determining pesticides in orange juice [3].

1. Sample Preparation:

e Homogenize the field sample (e.qg., soil, plant tissue).
e Weigh 10.0 £ 0.1 g of the homogenized sample into a 50 mL centrifuge tube.

2. Extraction:

e Add 10 mL of acetonitrile to the tube and shake vigorously for 1 minute.
e Add a salt mixture (e.g., 4 g MgSOa4, 1 g NaCl) to induce phase separation and shake again.
e Centrifuge at >4000 rpm for 5 minutes.

3. Cleanup (Dispersive-SPE):

e Transfer the upper acetonitrile layer (about 1 mL) into a d-SPE tube containing cleanup sorbents
(e.g., 150 mg MgSO0a, 25 mg PSA, and 25 mg C18).

e Shake for 30 seconds and centrifuge.

e Filter the supernatant through a 0.22 pym syringe filter into an autosampler vial.

4. UHPLC-MS/MS Analysis:
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e Chromatography: Use a C18 column. Maintain a column temperature of 40°C. The mobile phase is
a gradient of water and methanol (or acetonitrile) with a formic acid or ammonium acetate buffer.

e Mass Spectrometry: Operate in multiple reaction monitoring (MRM) mode for high selectivity and
sensitivity.

5. Validation:

e The method should be validated for your specific sample matrix. Expected performance [3]:
Recovery: 70-118%

Repeatability (RSD): <19%

Limit of Detection (LOD): As low as 3.0 pg/L

Limit of Quantification (LOQ): As low as 4.9 pg/L

[e]

o

o

[¢]

The following workflow diagram illustrates the key steps of this analytical method:
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Extraction with Acetonitrile

Centrifuge

d-SPE Cleanup

Centrifuge

Filter Supernatant
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Diagram of the QUEChERS-UHPLC-MS/MS Workflow for dodemorph acetate residue analysis.

Frequently Asked Questions

What is the mechanism of action of dodemorph acetate? It is a sterol biosynthesis inhibitor (SBI) in
membranes, classified under FRAC code 5. It has systemic activity with both protective and curative effects

[1].

What are the major factors leading to dodemorph acetate loss in the field? The most critical factor is
volatilization due to its high vapour pressure. Other factors include photo-degradation, wash-off from

rainfall, and microbial degradation in soil [1].

Can I mix dodemorph acetate with other agrochemicals? Liquid formulations are often noted for their
good compatibility with other agrochemicals [2]. However, tank-mix compatibility and potential effects on

stability and persistence should be tested on a small scale before widespread use.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b569962#enhancing-dodemorph-acetate-persistence-in-field-

conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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